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Compound of Interest

Compound Name: Boc-glu(obzl)-osu

Cat. No.: B15542374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and
handling of N-a-tert-Butoxycarbonyl-L-glutamic acid y-benzyl ester N-hydroxysuccinimide ester,
commonly known as Boc-Glu(OBzl)-OSu. This essential reagent is a cornerstone in the field
of peptide synthesis, particularly in the development of peptide-based therapeutics. This guide
also covers the properties of its D-enantiomer, Boc-D-Glu(OBzl)-OSu.

Core Properties

Boc-Glu(OBzl)-OSu is a derivative of glutamic acid, an amino acid, where the a-amino group
is protected by a tert-butoxycarbonyl (Boc) group, the y-carboxylic acid is protected as a benzyl
ester (OBzl), and the a-carboxylic acid is activated as an N-hydroxysuccinimide (OSu) ester.
This specific combination of protecting and activating groups makes it a highly efficient building
block for introducing a glutamic acid residue into a peptide chain during solid-phase peptide
synthesis (SPPS).[1][2]

Physicochemical Properties

The quantitative data available for both the L- and D-isomers of Boc-Glu(OBzl)-OSu are
summarized below for easy comparison. It is important to note that while several suppliers list
the compound, detailed characterization data such as specific solubility values and
spectroscopic analyses are not consistently provided.
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Property Boc-L-Glu(OBzl)-OSu Boc-D-Glu(OBzl)-OSu
Boc-L-Glu(Bzl)-OSu, N-a-t- ) )
) ) Boc-D-glutamic acid y-benzyl
Boc-L-glutamic acid y-benzyl o
Synonyms o ester a-N-hydroxysuccinimide
ester a-N-hydroxysuccinimide
ester
ester
CAS Number 32886-40-1, 78658-49-8[3] 18800-76-5[4][5]

Molecular Formula

C21H26N20s[6]

C21H26N20s[4]

Molecular Weight 434.44 g/mol [3] 434.44 g/mol [5][7]
Appearance White to off-white powder White to off-white powder
Melting Point Not consistently reported 100-106 °C

Optical Rotation

Not consistently reported

[a]D2° = +27 + 2° (c=1 in HCN)

Purity Typically 297% (HPLC) Typically =95-99% (HPLC)[7]
Solubility Soluble in DMSOJ3][8] Soluble in DMF
Storage Temperature -15°C[3][8] or refrigerated 0-8 °C

Chemical Structure and Reactivity

The key to the utility of Boc-Glu(OBzl)-OSu lies in its chemical structure. The Boc group is a

well-established acid-labile protecting group for the a-amine, readily removed by treatment with

acids like trifluoroacetic acid (TFA). The benzyl ester protecting the side-chain carboxyl group is

stable to the acidic conditions used for Boc removal but can be cleaved under stronger acidic

conditions (e.g., HF) or by hydrogenolysis.

The N-hydroxysuccinimide ester is a highly reactive group that readily undergoes nucleophilic

attack by the free N-terminal amine of a growing peptide chain, forming a stable amide bond.

This reaction is efficient and generally proceeds with minimal side reactions, making it ideal for

peptide coupling in SPPS.

Experimental Protocols
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The primary application of Boc-Glu(OBzl)-OSu is in solid-phase peptide synthesis.[1][2] Below
is a representative protocol for the incorporation of a Boc-Glu(OBzl)-OSu residue into a
peptide sequence on a solid support. This protocol is based on established methods for Boc-
SPPS.

Materials and Reagents

o Peptide-resin with a free N-terminal amine

e Boc-Glu(OBzl)-OSu (1.5 - 3.0 equivalents relative to the resin loading)

e N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (peptide synthesis grade)
 Diisopropylethylamine (DIEA) (optional, for in situ neutralization)

» Reagents for monitoring the coupling reaction (e.g., Ninhydrin test)

» Reagents for Boc-deprotection (e.g., 25-50% TFA in DCM)

Coupling Procedure

o Resin Swelling: The peptide-resin is swelled in DMF or DCM for 15-30 minutes.

o Boc-Deprotection: The N-terminal Boc group of the peptide-resin is removed by treatment
with a solution of 25-50% TFA in DCM for 20-30 minutes.

e Washing: The resin is thoroughly washed with DCM and then DMF to remove residual TFA
and the cleaved Boc group.

» Neutralization: The protonated N-terminal amine is neutralized to the free amine by washing
with a 5-10% solution of DIEA in DMF. This is followed by extensive washing with DMF.

e Coupling: A solution of Boc-Glu(OBzl)-OSu (1.5 - 3.0 eq.) in DMF is added to the
neutralized peptide-resin. The reaction mixture is agitated for 1-2 hours at room temperature.

» Monitoring: The completion of the coupling reaction is monitored using a qualitative method
such as the Ninhydrin test. A negative test indicates the absence of free primary amines.
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» Washing: Upon completion, the resin is washed thoroughly with DMF and DCM to remove
excess reagents and by-products.

The peptide chain can then be further elongated by repeating the deprotection and coupling
steps with the next desired amino acid.

Mandatory Visualizations
Logical Relationship of Protecting Groups

The following diagram illustrates the role of the different chemical groups within Boc-
Glu(OBzl)-OSu and their fate during peptide synthesis.
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Caption: Functional groups of Boc-Glu(OBzl)-OSu and their roles in peptide synthesis.
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Experimental Workflow for Peptide Coupling

The diagram below outlines the key steps in a single coupling cycle using Boc-Glu(OBzl)-OSu
in solid-phase peptide synthesis.

Boc-Glu(OBzl)-OSu Coupling Workflow
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Caption: A typical workflow for a single coupling cycle using Boc-Glu(OBzl)-OSu.

Safety and Handling
Boc-Glu(OBzl)-OSu is a chemical reagent and should be handled with appropriate safety
precautions in a laboratory setting.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

o Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage
temperatures vary by supplier but are generally refrigerated or at -15°C.[3][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
manufacturer.

Conclusion

Boc-Glu(OBzl)-OSu is a vital tool for chemists and researchers in the field of peptide science
and drug development. Its well-defined reactivity and compatibility with standard Boc-SPPS
protocols make it an efficient building block for the synthesis of complex peptides.
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Understanding its properties and handling requirements is crucial for its successful application
in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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